Cas no 1286230-78-1 (3-(4-Fluorophenyl)-1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

3-(4-Fluorophenyl)-1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a boronic ester derivative commonly employed as a versatile intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The presence of the fluorophenyl group enhances its reactivity and selectivity in forming biaryl structures, while the dioxaborolane moiety ensures stability under typical reaction conditions. This compound is particularly valuable in pharmaceutical and materials science research due to its efficient coupling efficiency and compatibility with a wide range of functional groups. Its crystalline form and high purity make it suitable for precise synthetic applications, offering reliable performance in constructing complex molecular frameworks.

3-(4-Fluorophenyl)-1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure

1286230-78-1 structure

Product Name:3-(4-Fluorophenyl)-1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

CAS No:1286230-78-1

MF:C₁₆H₂₀BFN₂O₂

MW:302.151607513428

MDL:MFCD22572268

CID:4743137

PubChem ID:67073806

Update Time:2026-02-25

3-(4-Fluorophenyl)-1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 3-(4-Fluorophenyl)-1-methyl-1H-pyrazole-4-boronic Acid Pinacol Ester
- SY267031
- 3-(4-fluorophenyl)-1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 3-(4-fluorophenyl)-1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
- 1-Methyl-3-(4-fluorophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-1H-pyrazole
- D85542
- SCHEMBL1554395
- WS-00139
- PNSUWULMJBJLLX-UHFFFAOYSA-N
- DB-135543
- 1H-Pyrazole, 3-(4-fluorophenyl)-1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- MFCD22572268
- 1286230-78-1
- 3-(4-Fluorophenyl)-1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- MDL： MFCD22572268
- Inchi： 1S/C16H20BFN2O2/c1-15(2)16(3,4)22-17(21-15)13-10-20(5)19-14(13)11-6-8-12(18)9-7-11/h6-10H,1-5H3
- InChI Key： PNSUWULMJBJLLX-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C1C(B2OC(C)(C)C(C)(C)O2)=CN(C)N=1

Computed Properties

Exact Mass: 302.1601862g/mol
Monoisotopic Mass: 302.1601862g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 397
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.3

3-(4-Fluorophenyl)-1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM325359-1g	3-(4-fluorophenyl)-1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole	1286230-78-1	95%	1g	$769	2021-06-16
Chemenu	CM325359-1g	3-(4-fluorophenyl)-1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole	1286230-78-1	95%+	1g	$769	2024-08-02
eNovation Chemicals LLC	D780608-1g	3-(4-Fluorophenyl)-1-methyl-1H-pyrazole-4-boronic Acid Pinacol Ester	1286230-78-1	95%	1g	$1430	2024-07-19
eNovation Chemicals LLC	D780608-1g	3-(4-Fluorophenyl)-1-methyl-1H-pyrazole-4-boronic Acid Pinacol Ester	1286230-78-1	95%	1g	$1430	2025-03-03
Ambeed	A1181466-100mg	3-(4-Fluorophenyl)-1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1286230-78-1	98%	100mg	$69.0	2025-03-04
Ambeed	A1181466-250mg	3-(4-Fluorophenyl)-1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1286230-78-1	98%	250mg	$131.0	2025-03-04
Ambeed	A1181466-1g	3-(4-Fluorophenyl)-1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1286230-78-1	98%	1g	$353.0	2025-03-04
Ambeed	A1181466-5g	3-(4-Fluorophenyl)-1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1286230-78-1	98%	5g	$887.0	2025-03-04
Ambeed	A1181466-10g	3-(4-Fluorophenyl)-1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole	1286230-78-1	98%	10g	$1437.0	2024-04-24
A2B Chem LLC	AA44183-100mg	1H-Pyrazole, 3-(4-fluorophenyl)-1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-	1286230-78-1	95%	100mg	$307.00	2024-04-20